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Compound of Interest

Compound Name: 15S-Hepe

CAS No.: 86282-92-0

Cat. No.: B163520 Get Quote

Core Safety Directive & Hazard Profile
Before initiating disposal, you must recognize that 15(S)-Hepe is a bioactive lipid mediator

typically supplied as a solution in Ethanol.[1] Therefore, the primary disposal hazard is

flammability, followed by the potential biological activity of the lipid itself.

Physicochemical Hazard Summary
Property Specification Operational Implication

Primary Solvent Ethanol (≥95%)

High Flammability (Flash Point

~13°C).[1] Requires spark-

proof handling.

Compound Class Monohydroxy Fatty Acid

Low acute toxicity, but potential

irritant. Do not release into

water tables.

EPA Waste Code D001 (Ignitable)

Must be segregated into

"Flammable/Ignitable" waste

streams.

Solubility Miscible in organic solvents
DO NOT dispose of down sink

drains.

Stability Light/Oxygen Sensitive

Peroxide formation risk in long-

term storage; dispose of

expired stock promptly.
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Critical Warning: Never dispose of 15(S)-Hepe or its ethanolic solutions down the drain. The

lipophilic nature of the compound poses risks to aquatic life, and the solvent is a prohibited

sewer discharge due to flammability limits.

Pre-Disposal Assessment Workflow
Effective disposal begins with characterization.[2][3] Use the following logic to determine the

correct waste stream.

Waste Classification Logic (DOT Visualization)
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Figure 1: Decision tree for classifying 15(S)-Hepe waste streams. Most standard applications

will result in Stream A (Non-Halogenated Organic Solvents).[1]

Step-by-Step Disposal Protocol
Phase 1: Segregation & Container Selection
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Objective: Prevent chemical incompatibility and ensure container integrity.

Select Container: Use a chemically resistant container, typically High-Density Polyethylene

(HDPE) or amber glass.

Why? Ethanol is compatible with HDPE. Amber glass protects residual lipid from photo-

oxidation before final destruction.

Segregate: Place the waste into the Non-Halogenated Organic Solvent carboy.

Note: If your experimental protocol involved Chloroform or Dichloromethane extraction,

you must use the Halogenated waste stream (Stream B in Fig 1) to prevent costly cross-

contamination during incineration.

Phase 2: Labeling & Accumulation
Objective: Maintain chain of custody and hazard communication.

Labeling: Affix a hazardous waste tag immediately upon the first drop of waste.[4]

Chemical Name: Write out "Ethanol" and "15(S)-Hydroxyeicosapentaenoic acid" (do not

use abbreviations like "15S-Hepe" on official waste tags).

Hazards: Check "Flammable" and "Irritant".[5]

Venting: Ensure the cap is tight when not in use to prevent volatile emissions (EPA

requirement).

Phase 3: Empty Container Management
Objective: Decontaminate primary packaging (vials/ampules).

Triple Rinse:

Rinse the empty 15(S)-Hepe vial three times with a small volume of ethanol or methanol.

Pour rinsate into the Non-Halogenated Waste container.

Deface: Cross out the original label on the vial.
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Disposal: Once triple-rinsed and dry, the glass vial can typically be discarded in the

laboratory glass trash (check local institutional EHS rules).

Emergency Procedures (Spills & Exposure)
In the event of an accidental release, immediate action is required to mitigate flammability risks.

Scenario Immediate Action Mitigation Rationale

Minor Spill (<50 mL)

1. Eliminate ignition sources.2.

Absorb with vermiculite or

sand.3. Place in sealed

bag/container.

The ethanol solvent flashes at

13°C; sparks must be

prevented immediately.

Skin Contact
Wash with soap and water for

15 minutes.[6]

15(S)-Hepe is lipophilic; soap

is required to solubilize and

remove it from the skin barrier.

Eye Contact
Flush with water for 15

minutes; seek medical aid.[6]

Ethanol causes serious eye

irritation (GHS H319).[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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